Cas no 161419-61-0 (1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)-)

1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)- structure
161419-61-0 structure
Product Name:1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)-
CAS No:161419-61-0
MF:C16H18N4O2
MW:298.339723110199
CID:1341053
PubChem ID:19074260
Update Time:2025-04-20

1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 3-butyl-3,7-dihydro-1-(phenylmethyl)-
    • 1-benzyl-3-butyl-7H-purine-2,6-dione
    • 1-Benzyl-3-butyl-3,7-dihydro-1H-purine-2,6-dione
    • XHLOBEVLJHFXCR-UHFFFAOYSA-N
    • 161419-61-0
    • DTXSID20597826
    • 3-Butyl-1-(phenylmethyl)-3,7-dihydro-1H-purine-2,6-dione
    • SCHEMBL3106585
    • Inchi: 1S/C16H18N4O2/c1-2-3-9-19-14-13(17-11-18-14)15(21)20(16(19)22)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,17,18)
    • InChI Key: XHLOBEVLJHFXCR-UHFFFAOYSA-N
    • SMILES: O=C1N(C(C2=C(N=CN2)N1CCCC)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 298.14314
  • Monoisotopic Mass: 298.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • PSA: 69.3
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